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Abstract: This technical guide provides a detailed overview of 2-methoxy-carbanilide, a
significant chemical compound with applications in various scientific domains. The document
elucidates its fundamental chemical properties, including molecular formula and weight, and
delves into its structural characteristics. This guide is intended to be a vital resource for
professionals engaged in research and development, offering foundational knowledge and
practical insights.

Core Molecular Attributes

2-Methoxy-carbanilide, systematically known as 1-(2-methoxyphenyl)-3-phenylurea, is a
derivative of urea.[1] Its core structure consists of a central urea functional group with a 2-
methoxyphenyl group and a phenyl group attached to its nitrogen atoms. This seemingly simple
compound possesses distinct physicochemical properties that are crucial for its behavior in
chemical and biological systems.

Molecular Formula and Weight

The precise composition of a molecule is defined by its molecular formula, which enumerates
the number of atoms of each element present. For 2-methoxy-carbanilide, the molecular

© 2026 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b084898#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/Carbanilide_-2-methoxy
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084898?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

formula is C14H14N202.[1]

From this formula, the molecular weight can be calculated, which is a critical parameter in
experimental designs, particularly in stoichiometry and solution preparation. The computed
molecular weight of 2-methoxy-carbanilide is 242.27 g/mol .[1]

Property Value Source

Molecular Formula C14H14N202 PubChem CID 295248[1]

Molecular Weight 242.27 g/mol PubChem CID 295248[1]
1-(2-methoxyphenyl)-3-

IUPAC Name PubChem CID 295248[1]
phenylurea

CAS Number 13142-82-0 PubChem CID 295248[1]

Structural Elucidation and Chemical Identity

The arrangement of atoms and bonds within a molecule dictates its reactivity and interactions.
The structure of 2-methoxy-carbanilide is key to understanding its function.

Chemical Structure

The structural formula of 2-methoxy-carbanilide reveals a urea bridge linking a phenyl ring and
a methoxy-substituted phenyl ring at the ortho position. This substitution pattern influences the
molecule's conformation and electronic properties.

Caption: Chemical structure of 2-methoxy-carbanilide.

Experimental Protocols: Determination of Molecular
Weight

The molecular weight of a compound is a cornerstone of its characterization. Mass
spectrometry is the primary technique for its empirical determination.

Mass Spectrometry Workflow
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The following outlines a generalized workflow for the determination of the molecular weight of
2-methoxy-carbanilide.

: Tonization Mass Analysis
Sample Preparation Y Detection & Data Processing
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Caption: Generalized workflow for mass spectrometry analysis.
Protocol Steps:

o Sample Preparation: A dilute solution of 2-methoxy-carbanilide is prepared in a high-purity
solvent compatible with the chosen ionization technique.

« lonization: The sample solution is introduced into the mass spectrometer. For a molecule like
2-methoxy-carbanilide, Electrospray lonization (ESI) is a common and effective method. This
technique generates protonated molecules, [M+H]+.

o Mass Analysis: The generated ions are guided into the mass analyzer. The analyzer
separates the ions based on their mass-to-charge ratio (m/z).

o Detection: The separated ions are detected, and a mass spectrum is produced, which plots
ion intensity versus m/z. The peak corresponding to the molecular ion (or its adduct) is used
to confirm the molecular weight. For 2-methoxy-carbanilide, a prominent peak at an m/z of
approximately 243.28 would be expected for the [M+H]+ ion.

Conclusion

This guide has detailed the fundamental molecular properties of 2-methoxy-carbanilide,
providing its molecular formula and weight as C14H14N202 and 242.27 g/mol , respectively.[1]
Understanding these core attributes is the first step in leveraging this compound for research
and development. The provided information, including its chemical structure and a general
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protocol for molecular weight determination, serves as a foundational resource for scientists
and professionals in the field.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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